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CAS No.: 16639-15-9

Cat. No.: B3348363
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The pyrrolidine ring, a five-membered saturated heterocycle, is a cornerstone of medicinal
chemistry.[1] Its prevalence in nature, most notably in the amino acid L-proline, has made it a
privileged scaffold for drug discovery. The rigid, non-planar structure of the pyrrolidine ring
allows for a precise three-dimensional exploration of chemical space, a critical factor in
designing molecules with high target affinity and selectivity.[1]

This guide focuses on a specific and highly valuable class of proline analogs: (2S)-5-
Methylpyrrolidine-2-carboxylic acids. The "(2S)" designation refers to the stereochemistry at
the alpha-carbon bearing the carboxylic acid, mirroring that of natural L-proline. The addition of
a methyl group at the 5-position introduces a second stereocenter, leading to two
diastereomers:

e (2S,5S)-5-Methylpyrrolidine-2-carboxylic acid (the cis isomer)

e (2S,5R)-5-Methylpyrrolidine-2-carboxylic acid (the trans isomer)
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These methylated proline derivatives are not mere curiosities; they are sophisticated building
blocks used to fine-tune the properties of peptides and small molecule drugs. The methyl group
can impart steric effects to control binding, enhance metabolic stability, or modulate
pharmacokinetic profiles.[2] This guide provides researchers, scientists, and drug development
professionals with a comprehensive overview of the commercial availability, synthesis, and
strategic applications of these important compounds.

Commercial Availability and Sourcing

For research and development purposes, (2S)-5-Methylpyrrolidine-2-carboxylic acid and its
key derivatives are readily available from a variety of specialized chemical suppliers. These
compounds are typically sold in research quantities (milligrams to grams) and are often
supplied as hydrochloride salts for improved stability and handling, or with an N-Boc (tert-
butyloxycarbonyl) protecting group to facilitate their use in peptide synthesis.

The following table summarizes the availability of the most common stereoisomers and their
derivatives.
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Compound Representative . . Available
CAS Number . Typical Purity .
Name Suppliers Quantities
(2S,5S)-N-Boc-5- ) )
o Sigma-Aldrich,
methylpyrrolidine 250 mg - 25 g[3]
] 334769-80-1 Chem-Impex, >97%]3]
-2-carboxylic ) [4]
) ChemicalBook
acid
(2S,5R)-N-Boc-
5- .
o ) ) Inquire for
methylpyrrolidine  160033-52-3 Sigma-Aldrich 95% o
) availability
-2-carboxylic
acid
(2S,5R)-5-
methylpyrrolidine
) ChemShuittle, 100 mg - 10 g[2]
-2-carboxylic 38228-15-8 ] S 95% - 297%[2][5]
) Aladdin Scientific [5]
acid
hydrochloride
(2S,5S)-5-
Methylpyrrolidine
-2-carboxylic 38228-14-7 BLDpharm Inquire Inquire[6]
acid
hydrochloride
(29)-2-
Methylpyrrolidine Sigma-Aldrich,
i ) J 250 mg - 100
-2-carboxylic 42856-71-3 TCI, Apollo >98%][7] 7]
acid (a-Methyl-L- Scientific d

proline)

Note on a Related Isomer: Researchers should be careful not to confuse the title compound
with (2S)-2-Methylpyrrolidine-2-carboxylic acid (also known as a-Methyl-L-proline). In this
structural isomer, the methyl group is on the same carbon as the carboxylic acid (the C2
position). It is also a valuable unnatural amino acid and is widely commercially available.[7][8]
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Synthetic & Manufacturing Landscape

While direct procurement is suitable for initial research, an understanding of the synthetic
routes is critical for process development, scale-up, and cost management. The synthesis of
these chiral compounds is non-trivial, often requiring stereoselective methods or the resolution
of diastereomeric mixtures.

A common final step in the synthesis of N-protected derivatives involves the hydrolysis of a
corresponding ester. This straightforward and high-yielding reaction is a staple in the
production of the final carboxylic acid building block.

Diagram: Synthetic Workflow for N-Boc Acid Preparation

Caption: Key application domains for (2S)-5-methylpyrrolidine-2-carboxylic acid derivatives.

Quality Control and Characterization

For any research or development program, verifying the identity, purity, and stereochemical
integrity of starting materials is a non-negotiable requirement. A failure in this self-validating
step can compromise months of work.

o Purity: Suppliers typically specify a purity level, often >95% or >98%, which should be
confirmed upon receipt for critical applications. [2]* Appearance: These compounds are
generally supplied as white to off-white crystalline powders or solids. [2][4]* Storage and
Handling: Due to potential hygroscopicity, proper storage is essential. Recommended
conditions often include refrigeration (2-8°C) in a tightly sealed container with desiccants. [2]*
Analytical Verification: The supplier's Certificate of Analysis (CoA) provides initial data.
However, in-house verification is best practice. Key analytical techniques include:

[¢]

NMR Spectroscopy (*H and 13C): To confirm the chemical structure.

[¢]

Mass Spectrometry (MS): To verify the molecular weight.

o

Chiral HPLC: To confirm the enantiomeric and diastereomeric purity.

o

Optical Rotation: To confirm the bulk stereochemical configuration. [4]
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Conclusion

(2S)-5-Methylpyrrolidine-2-carboxylic acid and its stereocisomers are sophisticated, high-
value chemical building blocks that are commercially accessible for research and development
activities. Their utility in controlling molecular architecture has cemented their role in the
synthesis of novel peptides, small molecule therapeutics, and asymmetric catalysts. While
readily available from a range of suppliers, researchers must pay close attention to the specific
stereoisomer, protecting group strategy, and purity required for their application. A thorough
understanding of the sourcing landscape and the critical importance of analytical validation will
empower scientists to effectively leverage these powerful tools in their discovery programs.

References
e Synthesis of methyl (2S)-5-pyrrolidone-2-carboxylate. PrepChem.com. [Link]

e (2S,5R)-5-methylpyrrolidine-2-carboxylic acid hydrochloride M677657 from Aladdin Scientific
Corporation. Labcompare.com. [Link]

o Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.
National Center for Biotechnology Information. [Link]

e An Alternative Route to the Proline Derivative (2S,5R)-5-Ethoxycarbonylmethyl-pyrrolidine-2-
carboxylic Acid from Protected Glutamic Acid. ResearchGate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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